Cas no 160729-80-6 (3-Pyridinecarboxylic acid, 1,6-dihydro-5-iodo-6-oxo-, ethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 1,6-dihydro-5-iodo-6-oxo-, ethyl ester
• CAS No: 160729-80-6
• MF: C₈H₈INO₃
• MW: 293.058494567871
• MDL: MFCD29477783
• CID: 3804497
• PubChem ID: 10990002
• Update Time: 2025-06-11

3-Pyridinecarboxylic acid, 1,6-dihydro-5-iodo-6-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,6-dihydro-5-iodo-6-oxo-, ethyl ester
• ethyl 6-hydroxy-5-iodonicotinate
• ethyl 5-iodo-6-oxo-1,6-dihydropyridine-3-carboxylate
• 5-Iodo-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid ethyl ester
• 6-Hydroxy-5-iodo-nicotinic acid ethyl ester
• DA-09682
• SCHEMBL1092159
• 160729-80-6
• Ethyl 5-iodo-6-oxo-1,6-dihydro-3-pyridinecarboxylate
• Ethyl 5-iodo-6-oxo-1H-pyridine-3-carboxylate
• MFCD20483452
• YTBFIGPKLKWILM-UHFFFAOYSA-N
• A1-36136

• MDL： MFCD29477783
• Inchi： 1S/C8H8INO3/c1-2-13-8(12)5-3-6(9)7(11)10-4-5/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： YTBFIGPKLKWILM-UHFFFAOYSA-N
• SMILES： C1NC(=O)C(I)=CC=1C(OCC)=O

Computed Properties

• Exact Mass: 292.95489Da
• Monoisotopic Mass: 292.95489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4Ų

Additional information on 3-Pyridinecarboxylic acid, 1,6-dihydro-5-iodo-6-oxo-, ethyl ester

3-Pyridinecarboxylic acid, 1,6-dihydro-5-iodo-6-oxo-, ethyl ester and its significance in modern chemical research

3-Pyridinecarboxylic acid, 1,6-dihydro-5-iodo-6-oxo-, ethyl ester, with the CAS number 160729-80-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative family, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an ethyl ester group, an iodo substituent, and a 6-oxo functionality, make it a versatile scaffold for further chemical modifications and biological evaluations.

The ethyl ester moiety in the molecular structure of this compound not only influences its solubility and stability but also serves as a critical site for functionalization. This characteristic is particularly valuable in drug discovery pipelines, where the ability to modify specific regions of a molecule can lead to enhanced pharmacological properties. For instance, the ethyl ester group can be hydrolyzed to yield 3-pyridinecarboxylic acid, which may exhibit different biological activities compared to its esterified counterpart. This flexibility allows researchers to explore a wide range of derivatives with tailored properties.

The iodo substituent at the 5-position of the pyridine ring is another key feature that contributes to the compound's utility in synthetic chemistry. Iodine atoms are well-known for their reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental transformations in organic synthesis. These reactions enable the introduction of various aryl or vinyl groups at the iodine-bearing position, expanding the structural diversity of potential derivatives. Such modifications are often employed to enhance binding affinity or metabolic stability in drug candidates.

The 6-oxo functionality, which corresponds to an α-keto acid structure, introduces reactivity that can be exploited in various synthetic pathways. This moiety can participate in enolate formation, allowing for further derivatization through condensation reactions with aldehydes or ketones. Additionally, the α-keto group can undergo reduction to form hydroxyl groups or further oxidation to carboxylic acids, providing multiple avenues for structural diversification. These properties make 3-Pyridinecarboxylic acid, 1,6-dihydro-5-iodo-6-oxo-, ethyl ester a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit inhibitory effects on various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. The presence of both an ethyl ester and an iodo substituent in this compound suggests potential applications in developing novel therapeutic agents targeting these pathways. For example, derivatives of this scaffold could be designed to modulate enzymes such as kinases or cytochrome P450 enzymes, which play crucial roles in drug metabolism and signaling.

One notable area of research involving pyridine derivatives is their application as kinase inhibitors. Kinases are enzymes that phosphorylate other proteins, thereby regulating a wide range of cellular processes. Dysregulation of kinase activity is implicated in numerous diseases, including cancer and inflammatory disorders. The structural features of 3-Pyridinecarboxylic acid, 1,6-dihydro-5-iodo-6-oxo-, ethyl ester, particularly its ability to undergo functionalization at multiple sites, make it an attractive scaffold for designing kinase inhibitors. By strategically modifying the ethyl ester, iodo substituent, and other functional groups, researchers can fine-tune the binding properties of these compounds to specific kinase targets.

Another emerging field where pyridine derivatives are making significant contributions is antiviral drug development. The unique electronic properties of pyridine rings allow them to interact with viral proteins and enzymes essential for viral replication. For instance, some pyridine-based compounds have been shown to inhibit viral proteases or polymerases by binding to their active sites. The reactivity introduced by the ethyl ester and iodo substituent in 3-Pyridinecarboxylic acid, 1,6-dihydro-5-iodo-6-oxo-, ethyl ester could be leveraged to develop novel antiviral agents with improved efficacy and reduced side effects.

The synthesis and characterization of this compound also highlight advancements in synthetic methodologies that facilitate the construction of complex heterocyclic frameworks. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by enabling efficient and selective transformations. The ability to introduce functional groups like the ethyl ester and iodo substituent at specific positions within a pyridine ring underscores the power of these methods in constructing biologically relevant molecules.

In conclusion,3-Pyridinecarboxylic acid, 1,6-dihydro-5-iodo-6-oxo-, ethyl ester (CAS no: 160729-80-6) represents a promising scaffold for pharmaceutical research due to its structural versatility and potential biological activities. The presence of key functional groups such as the ethyl ester, iodo substituent, and 6-oxo moiety provides multiple opportunities for chemical modification and biological evaluation. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative therapeutic strategies.